Cas no 552867-29-5 (Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 552867-29-5
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 1593052
• Update Time: 2025-11-02

Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester
• Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C11H14N2O5/c1-11(2,3)18-10(15)12-9-7(13(16)17)5-4-6-8(9)14/h4-6,14H,1-3H3,(H,12,15)
• InChI Key： QRRQFUDWWCRXFT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C([N+]([O-])=O)C=CC=C1O

Computed Properties

• Exact Mass: 254.09032

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 328.2±37.0 °C(Predicted)
• PSA: 101.7
• pka: 8.93±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester

Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester (CAS No. 552867-29-5): A Comprehensive Overview

Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester, identified by its CAS number 552867-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitro-substituted phenyl ring and ester functionality, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester consists of a phenyl ring substituted with both a hydroxyl group at the 2-position and a nitro group at the 6-position. This arrangement imparts distinct reactivity and electronic characteristics to the molecule. The presence of the hydroxyl group enhances its solubility in polar solvents and allows for further functionalization via nucleophilic substitution or condensation reactions. Concurrently, the nitro group serves as a strong electron-withdrawing moiety, influencing the molecule's overall reactivity and stability.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures in pharmaceutical chemistry. The compound Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester has emerged as a key intermediate in these efforts. Its utility lies in its ability to serve as a precursor for synthesizing more intricate molecules with potential therapeutic applications. For instance, researchers have explored its role in constructing heterocyclic frameworks that are prevalent in many biologically active compounds.

The ester functionality in Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester provides a site for hydrolysis or transesterification reactions, enabling the introduction of various substituents into the molecular structure. This flexibility is particularly valuable in drug discovery pipelines where rapid and efficient diversification of molecular libraries is essential. Additionally, the tert-butyl ester group enhances the compound's stability under various reaction conditions, making it a reliable building block for synthetic chemists.

One of the most compelling aspects of Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester is its potential application in medicinal chemistry. The nitro group can be reduced to an amine under controlled conditions, transforming the molecule into a versatile amine derivative. This transformation opens up avenues for further functionalization and can lead to the development of novel pharmacophores with enhanced binding affinity and selectivity towards biological targets.

The hydroxyl group also plays a crucial role in modulating the pharmacological properties of derivatives derived from Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets such as enzymes and receptors. This interaction can significantly influence the binding affinity and metabolic stability of drug candidates. Consequently, compounds derived from this intermediate have shown promise in various preclinical studies aimed at identifying new therapeutic agents.

In recent studies published in leading pharmaceutical chemistry journals, researchers have demonstrated innovative synthetic strategies for incorporating Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1,1-dimethylethyl ester into more complex molecular frameworks. These studies highlight its utility as a versatile building block for constructing novel drug candidates with potential applications across multiple therapeutic areas. For example, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer progression.

The synthesis of derivatives from Carbamic acid, (2-hydroxy-6-nitrophenyl)-, 1，1-dimethylethyl ester often involves multi-step organic transformations that showcase advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents into the molecular structure while maintaining high regioselectivity and yield. These advancements underscore the growing importance of this compound as a key intermediate in modern drug discovery.

The electronic properties of the nitro and hydroxyl substituents on the phenyl ring also contribute to the unique photophysical characteristics of derivatives derived from this compound. These properties are particularly relevant for developing photoactivatable probes and therapeutics that can be triggered by light exposure. Such compounds hold promise for applications in targeted therapy and diagnostic imaging.

In conclusion, Carbamic acid，(2-hydroxy-6-nitrophenyl)-，1，1-dimethylethyl ester(CAS No.552867-29-5) represents a significant advancement in pharmaceutical chemistry as an intermediate for synthesizing complex molecular architectures with potential therapeutic applications。 Its structural features enable diverse functionalization strategies，making it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs。